Cas no 26767-96-4 (2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI))

2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI) structure
26767-96-4 structure
Product name:2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI)
CAS No:26767-96-4
MF:C15H22O4
MW:266.332785129547
CID:259482
PubChem ID:213591

2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI)
    • 1-[5-(furan-3-yl)-2-methyloxolan-2-yl]-5-hydroxy-4-methylpentan-2-one
    • Ipomeamaronol
    • 1-[5-(uran-3-yl)-2-methyloxolan-2-yl]-5-hydroxy-4-methylpentan-2-one
    • 2-Pentanone, 5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl(2,3'-bifuran)-5-yl)-
    • CHEBI:168579
    • 1-(5-(3-Furyl)-2-methyl-tetrahydro-2-furyl)-5-hydroxy-4-methyl-2-pentanone
    • 26767-96-4
    • 5-19-05-00487 (Beilstein Handbook Reference)
    • LMFA05000668
    • 26767-97-5
    • Ipomeamarono
    • 2-Pentanone, 1-(5-(3-furyl)tetrahydro-2-methyl-2-furyl)-5-hydroxy-4-methyl-, stereoisomer
    • DTXSID60949582
    • BRN 1583162
    • 2-Pentanone, 1-(5-(3-furyl)-2-methyl-tetrahydro-2-furyl)-5-hydroxy-4-methyl-
    • 2-Pentanone, 5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl-(2,3'-bifuran)-5-yl)-
    • Inchi: InChI=1S/C15H22O4/c1-11(9-16)7-13(17)8-15(2)5-3-14(19-15)12-4-6-18-10-12/h4,6,10-11,14,16H,3,5,7-9H2,1-2H3
    • InChI Key: LKVKWNDXOWODLO-UHFFFAOYSA-N
    • SMILES: OCC(CC(CC1(CCC(C2C=COC=2)O1)C)=O)C

Computed Properties

  • Exact Mass: 266.15186
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.67

2-Pentanone,5-hydroxy-4-methyl-1-(2,3,4,5-tetrahydro-5-methyl[2,3'-bifuran]-5-yl)- (9CI) Related Literature

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